1,3-Butanediol

• CAS No.: 107-88-0
• Product Name: 1,3-Butanediol
• Molecular Formula: C4H10O2; CH3CHOHCH2CH2OH; C4H10O2
• Molecular Weight: 90.12 g/mol
• IUPAC Name: butane-1,3-diol
• Standard InChI: InChI=1S/C4H10O2/c1-4(6)2-3-5/h4-6H,2-3H2,1H3
• Standard InChIKey: PUPZLCDOIYMWBV-UHFFFAOYSA-N
• Impurities: Crude diol often contains acetaldehyde, butyraldehyde, crotonaldehyde, various oligomers of the aldehydes, as well as several acetals.
• SMILES: CC(CCO)O
• Canonical SMILES: CC(CCO)O
• Boiling Point: 207.5 °C
• Colorform: Viscous liquid; Pure compound is colorless
• Density: 1.0053 g/cu cm at 20 °C; Relative density (water = 1): 1.00
• Flash Point: 250 °F (121 °C) (Cleveland Open Cup); 121 °C
• Melting Point: -50 °C; < -50 °C; <-50°C
• Physical Description: Liquid; COLOURLESS VISCOUS HYGROSCOPIC LIQUID.
• Description: 1, 3-Butanediol, also known as b-butylene glycol or BD, belongs to the class of organic compounds known as secondary alcohols. Secondary alcohols are compounds containing a secondary alcohol functional group, with the general structure HOC(R)(R') (R, R'=alkyl, aryl). 1, 3-Butanediol exists as a solid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, 1, 3-butanediol is primarily located in the cytoplasm. 1, 3-Butanediol can be converted into butane. 1, 3-Butanediol is a bitter and odorless tasting compound that can be found in a number of food items such as pepper (c. annuum), green bell pepper, orange bell pepper, and red bell pepper. This makes 1, 3-butanediol a potential biomarker for the consumption of these food products. 1, 3-Butanediol is a potentially toxic compound.; Butane-1,3-diol is a butanediol compound having two hydroxy groups in the 1- and 3-positions. It is a butanediol and a glycol. It derives from a hydride of a butane.
• Solubility: 11.10 M; 1000 mg/mL at 25 °C; Miscible with water; Practically insoluble in aliphatic hydrocarbons, benzene, toluene, carbon tetrachloride, ethanolamines, mineral and linseed oil; soluble in acetone, methyl ethyl ketone, ethanol, dibutyl phthalate, castor oil; Slightly soluble in ether; Solubility in water: good
• Synonyms: (RS)-1,3-Butanediol; (±)-Butane-1,3-diol; 1,3-Butylene Glycol; 1,3-Dihydroxybutane; 1-Methyl-1,3-propanediol; 13BGK; 3-Hydroxy-1-butanol; Butylene Glycol; DL-1,3-Butanediol; Jeechem Bugl; Methyltrimethylene Glycol; NSC 402145; Niax DP 1022; β-Butylen
• Vapor Density: Relative vapor density (air = 1): 3.2
• Vapor Pressure: 0.02 mmHg; 0.02 mm Hg at 20 °C; Vapor pressure, Pa at 20 °C: 8
• PubChem Compound: 7896
• Last Modified: Nov 11 2021